Cas no 85679-72-7 (2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride)

• Product Name: 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride
• CAS No: 85679-72-7
• MF: C₉H₁₇Cl₂N₃O₄
• MW: 302.154980421066
• CID: 2085766
• Update Time: 2026-04-28

2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(3,5-Diamino-2,6-pyridinediyl)bis(oxy)]bisethanol Dihydrochloride
• 2-[3,5-diamino-6-(2-hydroxyethoxy)pyridin-2-yl]oxyethanol,dihydrochloride
• 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride

Recent Advances in the Study of 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol Dihydrochloride (CAS: 85679-72-7)

In recent years, the compound 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol dihydrochloride (CAS: 85679-72-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its mechanism of action and optimizing its use in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol dihydrochloride, with particular emphasis on improving yield and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

The biological activity of 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol dihydrochloride has been investigated in various in vitro and in vivo models. Preliminary findings suggest that the compound exhibits potent inhibitory effects on specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, recent research has demonstrated its ability to modulate key signaling molecules in cancer cells, leading to apoptosis and reduced tumor growth. These findings highlight the compound's potential as a novel therapeutic agent for oncology and other disease areas.

In addition to its direct biological effects, researchers have explored the compound's pharmacokinetic and pharmacodynamic properties. Studies have shown that 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol dihydrochloride has favorable absorption and distribution profiles, with minimal off-target effects. These characteristics make it a promising candidate for further development, particularly in combination therapies where synergistic effects with existing drugs are being investigated.

Looking ahead, the clinical translation of 2,2'-(3,5-Diamino-2,6-pyridinediyl)bis(oxy)bisethanol dihydrochloride remains a key focus. Current efforts are directed towards optimizing formulation strategies to enhance bioavailability and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline, with the ultimate goal of bringing a new therapeutic option to patients in need.